(E)-N-(4-morpholin-4-ylsulfonylphenyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-(4-morpholin-4-ylsulfonylphenyl)-2-phenylethenesulfonamide
• InChI: InChI=1S/C18H20N2O5S2/c21-26(22,15-10-16-4-2-1-3-5-16)19-17-6-8-18(9-7-17)27(23,24)20-11-13-25-14-12-20/h1-10,15,19H,11-14H2/b15-10+
• InChI Key: RQROLCDBBVZPIJ-XNTDXEJSSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H20N2O5S2
• Molecular Weight: 408.5 g/mol

Description

The compound is a sulfonamide derivative, which are known for their various biological activities. Sulfonamides are a group of compounds containing the sulfonamide functional group, -S(=O)2-NH2, attached to an organic radical. They are widely used in medicine, primarily as antibiotics.

Scientific Research Applications

Anticancer Activity

Compounds incorporating sulfonamide and morpholine groups have been synthesized and evaluated for their anticancer activity. For instance, novel benzenesulfonamides incorporating 1,3,5-triazine moieties substituted with morpholine were investigated as inhibitors of key enzymes associated with diseases like Alzheimer's, Parkinson's, and pigmentation disorders, showing moderate activity in radical scavenging and enzyme inhibition assays (Lolak et al., 2020). Additionally, diaryl dihydropyrazole-3-carboxamides bearing morpholine groups demonstrated significant in vivo antiobesity activity, attributed to CB1 receptor antagonism, highlighting their potential as drug candidates for obesity treatment (Srivastava et al., 2007).

Antimicrobial Activity

The compound 4-(Phenylsulfonyl) morpholine, related to sulfonamides, was studied for its antimicrobial activity against multi-resistant strains of various microorganisms. Although the minimum inhibitory concentration (MIC) was high (⩾1024 μg/mL) for all tested microbes, its combination with amikacin showed enhanced activity against Pseudomonas aeruginosa, suggesting its potential as a modulator of antibiotic resistance (Oliveira et al., 2015).

Neuroprotective Properties

SB-399885, a compound structurally different but relevant due to its sulfonamide group, is a potent, selective 5-HT6 receptor antagonist with cognitive-enhancing properties. In aged rat models, it significantly reversed age-dependent deficits in water maze spatial learning and improved recall, indicating potential therapeutic utility in cognitive deficits associated with disorders like Alzheimer's disease and schizophrenia (Hirst et al., 2006).